Cas no 1314390-80-1 (ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate)

• Product Name: ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
• CAS No: 1314390-80-1
• MF: C₉H₇BrClN₃O₂
• MW: 304.527779817581
• CID: 5301556
• Update Time: 2026-03-10

ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
• Ethyl7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate
• CID 89394539
• Pyrrolo[2,1-f][1,2,4]triazine-5-carboxylic acid, 7-bromo-4-chloro-, ethyl ester
• ethyl 7-bromo-4-chloropyrrolo[2,1-f][1,2,4]triazine-5-carboxylate

• Inchi： 1S/C9H7BrClN3O2/c1-2-16-9(15)5-3-6(10)14-7(5)8(11)12-4-13-14/h3-4H,2H2,1H3
• InChI Key： ULWUHPOUJMMKPF-UHFFFAOYSA-N
• SMILES： N12C(Br)=CC(C(OCC)=O)=C1C(Cl)=NC=N2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 282
• XLogP3: 2.6
• Topological Polar Surface Area: 56.5

Experimental Properties

• Density: 1.84±0.1 g/cm3(Predicted)
• pka: -6.15±0.30(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolotriazines Pyrrolo[2,1-f][1,2,4]triazines